Cas no 161140-14-3 (1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime)

• Product name: 1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
• CAS No: 161140-14-3
• MF: C₁₃H₁₉NO₃
• MW: 237.29486
• CID: 1340906
• PubChem ID: 136235017

1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
• 3-butoxy-6-[1-(hydroxyamino)propylidene]cyclohexa-2,4-dien-1-one
• 161140-14-3
• DTXSID20778613

• Inchi： InChI=1S/C13H19NO3/c1-3-5-8-17-10-6-7-11(13(15)9-10)12(4-2)14-16/h6-7,9,15-16H,3-5,8H2,1-2H3
• InChI Key： GNGNGFZQDFMYLP-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC(=C(C=C1)C(=NO)CC)O

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.05